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Executive Summary
Ammonium nonanoate, a broad-spectrum contact herbicide, is derived from nonanoic acid, a

naturally occurring fatty acid. Its herbicidal action stems from the disruption of plant cell

membranes, leading to rapid desiccation.[1][2] While valued for its rapid biodegradation and

low persistence in soil and water, a thorough understanding of its ecotoxicological profile on

non-target organisms is crucial for comprehensive environmental risk assessment.[2][3] This

guide provides a detailed overview of the known effects of ammonium nonanoate on a range

of non-target terrestrial and aquatic organisms, presenting quantitative toxicity data, detailed

experimental methodologies based on international guidelines, and insights into its mechanism

of action.

Ecotoxicological Profile: Effects on Non-Target
Organisms
Ammonium nonanoate exhibits a varied toxicity profile across different non-target species.

Generally, it is considered to have low toxicity to mammals, birds, and bees, but can be

moderately to highly toxic to aquatic invertebrates.[4] Its rapid degradation in the environment

is a key factor in mitigating long-term exposure and risk.[2]
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Aquatic Organisms
The aquatic environment is a key area of consideration for the ecotoxicology of any pesticide.

Studies on ammonium nonanoate and its active ingredient, nonanoic acid, reveal varying

degrees of toxicity to aquatic life.

Ammonium nonanoate is classified as moderately toxic to fish.[4]

Acute Toxicity: A 96-hour acute toxicity study on rainbow trout (Oncorhynchus mykiss)

reported a median lethal concentration (LC50) of 91 mg/L for nonanoic acid.[2]

Aquatic invertebrates, such as Daphnia magna, are generally more sensitive to ammonium
nonanoate than fish, with the compound being classified as highly toxic to this group.[3][4]

Acute Toxicity: The 48-hour median effective concentration (EC50) for immobilization in

Daphnia magna exposed to nonanoic acid is 96 mg/L.[2] Another study on a similar

compound reported a 48-hour EC50 of 8.3 mg/L for Daphnia magna.[5]

Data on the direct toxicity of ammonium nonanoate to algae is limited. However, studies on

related fatty acid compounds provide an indication of potential effects.

Growth Inhibition: A 72-hour study on the green algae Desmodesmus subspicatus with a C8-

C18 fatty acid derivative showed an EC50 for growth rate inhibition of 14.7 mg/L.[6] For

another related compound, the 72-hour EC50 for growth rate inhibition in Scenedesmus

subspicatus was reported as 5.6 mg/L.[7]

Terrestrial Organisms
The impact of ammonium nonanoate on terrestrial non-target organisms is a critical aspect of

its environmental risk profile.

Earthworms: Ammonium nonanoate is considered to be of low toxicity to earthworms. A 14-

day study on Eisenia fetida in artificial soil showed no toxic effects up to the highest tested

concentration of 1000 mg/kg of soil.[8]

Acute Toxicity:

NOEC (No Observed Effect Concentration) for mortality: ≥ 1000 mg/kg soil (dry weight)[8]
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LOEC (Lowest Observed Effect Concentration) for mortality: > 1000 mg/kg soil (dry

weight)[8]

Springtails: Specific data for ammonium nonanoate on springtails (Folsomia candida) is not

readily available. However, the OECD 232 guideline provides a standardized method for

assessing the effects of chemicals on their reproduction.[9][10]

Ammonium nonanoate is considered to have low toxicity to honey bees.[4] A study on the

acute contact toxicity of pelargonic acid (nonanoic acid) to honey bees (Apis mellifera) was

conducted, though specific quantitative results were not found in the initial searches.[11]

Vertebrates
Ammonium nonanoate is reported to have low toxicity to both birds and mammals.[4][12]

Quantitative Ecotoxicity Data
The following tables summarize the available quantitative data for the ecotoxicity of

ammonium nonanoate and its active ingredient, nonanoic acid, on various non-target

organisms.

Table 1: Aquatic Ecotoxicity of Nonanoic Acid/Ammonium Nonanoate
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Organism Species Endpoint
Value
(mg/L)

Exposure
Duration

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 91 96 hours [2]

Aquatic

Invertebrate

Daphnia

magna

(Water Flea)

EC50

(Immobilizatio

n)

96 48 hours [2]

Aquatic

Invertebrate

Daphnia

magna
EC50 8.3 48 hours [5]

Algae
Desmodesmu

s subspicatus

EC50

(Growth

Rate)

14.7 72 hours [6]

Algae
Scenedesmu

s subspicatus

EC50

(Growth

Rate)

5.6 72 hours [7]

Table 2: Terrestrial Ecotoxicity of Ammonium Nonanoate

Organism Species Endpoint
Value
(mg/kg soil)

Exposure
Duration

Reference

Earthworm Eisenia fetida
NOEC

(Mortality)
≥ 1000 14 days [8]

Earthworm Eisenia fetida
LOEC

(Mortality)
> 1000 14 days [8]

Experimental Protocols
The following sections detail the methodologies for key ecotoxicological experiments, based on

OECD and ISO guidelines, which are standard protocols for assessing the environmental

safety of chemicals.
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Aquatic Toxicity Testing
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish over a 96-hour period.

Test Organism: Rainbow trout (Oncorhynchus mykiss) is a commonly used species.

Test Design: A static test where the test solutions are not renewed.

Procedure:

Groups of fish are exposed to a range of concentrations of the test substance.

A control group is maintained in water without the test substance.

Mortality is recorded at 24, 48, 72, and 96 hours.

The LC50 value and its 95% confidence limits are calculated at each observation time.

Test Conditions: Temperature, pH, and dissolved oxygen levels are monitored and

maintained within a narrow range.

This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the test organisms within 48 hours.[13][14]

Test Organism:Daphnia magna, less than 24 hours old.

Test Design: A static test with at least five test concentrations in a geometric series.[13]

Procedure:

Groups of daphnids are exposed to different concentrations of the test substance.

A control group is maintained in culture medium alone.

Immobilization (inability to swim) is observed at 24 and 48 hours.[15]

The EC50 value is calculated for the 48-hour exposure period.
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Test Conditions: The test is conducted in the dark at a constant temperature.

This test evaluates the effect of a substance on the growth of freshwater algae.[16][17][18][19]

[20][21]

Test Organism:Pseudokirchneriella subcapitata or Desmodesmus subspicatus.[19]

Test Design: Exponentially growing algal cultures are exposed to a range of test substance

concentrations for 72 hours.[16][18]

Procedure:

Algal cultures are incubated with at least five concentrations of the test substance.

A control culture without the test substance is run in parallel.

Algal growth is measured at 24-hour intervals by cell counts or another biomass surrogate.

The EC50 for growth rate inhibition is calculated.

Test Conditions: The test is performed under constant illumination and temperature.

Terrestrial Toxicity Testing
This test determines the acute toxicity of a substance to earthworms in artificial soil.[8][22][23]

[24]

Test Organism: Adult earthworms of the species Eisenia fetida.[22]

Test Design: A 14-day test where earthworms are exposed to a range of concentrations of

the test substance mixed into an artificial soil.[22]

Procedure:

The test substance is thoroughly mixed with the artificial soil at various concentrations.

Groups of 10 adult earthworms are introduced into each test container.[24]

Mortality and behavioral changes are assessed after 7 and 14 days.[24]
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The LC50 is calculated for the 14-day exposure.

Test Conditions: The test is conducted in the dark at a constant temperature and soil

moisture content.

This test assesses the effect of a substance on the reproduction of the springtail Folsomia

candida.[9][10][25][26][27]

Test Organism: Age-synchronized juvenile Folsomia candida.[9]

Test Design: A 28-day test where collembolans are exposed to the test substance in artificial

soil.[9]

Procedure:

The test substance is mixed into the artificial soil.

Ten juvenile collembolans are introduced into each test vessel.

After 28 days, the soil is processed to extract and count the number of surviving adults

and offspring.

The EC50 for reproduction (the concentration causing a 50% reduction in the number of

juveniles) is calculated.

Test Conditions: The test is conducted under controlled temperature and light conditions.

This laboratory test evaluates the acute contact toxicity of a chemical to adult honey bees.[28]

[29][30][31][32]

Test Organism: Young adult worker honey bees (Apis mellifera).[32]

Test Design: A dose-response test where bees are individually treated with a range of doses

of the test substance.[30]

Procedure:
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The test substance is dissolved in a suitable solvent and applied directly to the dorsal

thorax of each bee.[32]

Treated bees are kept in cages with access to a sucrose solution.

Mortality is recorded at 4, 24, and 48 hours (and up to 96 hours if necessary).[30]

The LD50 (the dose causing 50% mortality) is calculated.

Test Conditions: The test is performed under controlled temperature and humidity.

This test assesses the potential of a substance to inhibit the activity of nitrifying bacteria in soil.

[17][33][34][35]

Principle: The rate of ammonium oxidation to nitrite by soil microorganisms is measured in

the presence of the test substance and compared to a control.[33]

Procedure:

A soil slurry is prepared and amended with an ammonium source.

Different concentrations of the test substance are added to the slurries.

The formation of nitrite is measured over a short incubation period.

The concentration of the test substance causing 50% inhibition of nitrification (IC50) is

determined.

Test Conditions: The incubation is carried out at a constant temperature and pH.

Mechanism of Action and Signaling Pathways
The primary mode of action of ammonium nonanoate as a herbicide is the disruption of cell

membranes.[1][2] The nonanoate anion, a fatty acid, penetrates the waxy cuticle of plants and

intercalates into the lipid bilayer of cell membranes, leading to a loss of integrity, leakage of

cellular contents, and rapid cell death.[8]
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While the direct effects on plant cell membranes are well-documented, the specific signaling

pathways affected in non-target organisms are less understood. However, based on the known

effects of fatty acids, several potential mechanisms can be inferred:

Disruption of Cellular Signaling: By altering the composition and fluidity of cell membranes,

nonanoic acid can interfere with the function of membrane-bound receptors and signaling

proteins. This could disrupt a wide range of cellular processes that rely on intact membrane

signaling, including ion transport, nutrient uptake, and cell-to-cell communication.

Induction of Oxidative Stress: The disruption of cell membranes can lead to the production of

reactive oxygen species (ROS), causing oxidative stress and damage to cellular

components.

Interference with Eicosanoid Signaling: In invertebrates, fatty acids are precursors to

eicosanoids, which are signaling molecules involved in immunity and other physiological

processes.[36] Exogenous fatty acids like nonanoic acid could potentially interfere with these

pathways.

Modulation of Olfactory Responses: In some insects, fatty acids have been shown to act as

repellents or attractants, indicating an interaction with the olfactory system and related

signaling pathways.[25]

Further research is needed to elucidate the specific signaling pathways in various non-target

organisms that are affected by exposure to ammonium nonanoate.

Visualizations
Experimental Workflow Diagrams
Caption: Standard experimental workflows for aquatic ecotoxicity testing.

Caption: Standard experimental workflows for terrestrial ecotoxicity testing.

Signaling Pathway Diagram
Caption: Proposed mechanism of cellular disruption by ammonium nonanoate.

Conclusion
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Ammonium nonanoate presents a complex ecotoxicological profile. While its rapid

environmental degradation mitigates long-term risks, its acute toxicity to certain non-target

organisms, particularly aquatic invertebrates, warrants careful consideration in its application

and risk management. This guide provides a consolidated resource of the current knowledge,

highlighting the need for further research to fill existing data gaps, especially concerning

chronic toxicity to a wider range of species and the elucidation of specific signaling pathways

affected in non-target organisms. The provided experimental protocols, based on internationally

recognized guidelines, offer a framework for future research to generate the necessary data for

a more complete environmental risk assessment of this widely used herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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